Cas no 87981-03-1 (2,5-dioxopyrrolidin-1-yl 8-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)octanoate)

2,5-dioxopyrrolidin-1-yl 8-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)octanoate structure
87981-03-1 structure
Product Name:2,5-dioxopyrrolidin-1-yl 8-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)octanoate
CAS No:87981-03-1
MF:C16H20N2O6
MW:336.339804649353
CID:709117
PubChem ID:5091657
Update Time:2025-04-19

2,5-dioxopyrrolidin-1-yl 8-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)octanoate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-octanoicacid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
    • N-SUCCINIMIDYL 8-MALEIMIDOCAPRYLATE
    • 2,5-dioxopyrrolidin-1-yl 8-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)octanoate
    • n-(8-maleimidocapryloxy)succinimide
    • EN300-18557489
    • SCHEMBL946090
    • AKOS025149413
    • 87981-03-1
    • Z3244403751
    • Inchi: 1S/C16H20N2O6/c19-12-7-8-13(20)17(12)11-5-3-1-2-4-6-16(23)24-18-14(21)9-10-15(18)22/h7-8H,1-6,9-11H2
    • InChI Key: AXYCKCSVVUIIMW-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCN1C(C=CC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 336.13213636g/mol
  • Monoisotopic Mass: 336.13213636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

2,5-dioxopyrrolidin-1-yl 8-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)octanoate Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

2,5-dioxopyrrolidin-1-yl 8-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)octanoate Pricemore >>

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